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Compound of Interest

Compound Name: FAPi-46

Cat. No.: B8146395 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and proper

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. FAPi-46, a quinoline-based fibroblast activation protein inhibitor,

requires careful management throughout its lifecycle in the laboratory, from handling to

disposal. Although some safety data sheets (SDS) may classify FAPi-46 as a non-hazardous

substance, its quinoline base warrants a cautious approach, treating it as a potentially

hazardous chemical waste to minimize risks.

Immediate Safety and Handling for Disposal
Before initiating any disposal procedures, it is crucial to be equipped with the appropriate

Personal Protective Equipment (PPE). All handling of FAPi-46 waste should occur in a well-

ventilated area, preferably within a chemical fume hood.

Recommended Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety goggles or a face shield.

Lab Coat: A standard laboratory coat to protect from splashes.

Quantitative Data Summary
The following table summarizes key chemical and storage information for FAPi-46.
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Property Value

Chemical Formula C₄₁H₅₇F₂N₁₁O₉

Molecular Weight 885.96 g/mol

CAS Number 2374782-04-2

Appearance Solid powder

Storage (Powder) 2 years at -20°C

Storage (in DMSO) 2 weeks at 4°C, 6 months at -80°C

Shipping

Shipped under ambient temperature as a non-

hazardous chemical. Stable for a few weeks

during ordinary shipping and customs.[1]

Step-by-Step Disposal Protocol
The proper disposal of FAPi-46 is critical. All waste generated, including the pure substance,

contaminated materials, and solutions, should be managed as hazardous chemical waste.

1. Waste Characterization:

All waste containing FAPi-46 must be classified as hazardous chemical waste. This includes

unreacted material, solutions, and any contaminated items such as pipette tips, gloves, and

wipes.[2]

2. Waste Segregation:

Do not mix FAPi-46 waste with other waste streams unless explicitly permitted by your

institution's Environmental Health and Safety (EHS) guidelines.[2]

Keep it separate from non-hazardous and other types of chemical waste to prevent

unintended reactions.[2] It is crucial to segregate acids and bases, and to keep acids apart

from cyanides or sulfides.

3. Container Selection and Labeling:
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Use a designated, leak-proof, and chemically compatible container for collecting FAPi-46
waste.[2]

The container must be clearly labeled with "Hazardous Waste" and the full chemical name:

"FAPi-46".

Ensure the cap is in good condition, with no cracks or signs of deterioration.

4. Waste Accumulation and Storage:

Store the sealed waste container in a designated satellite accumulation area within the

laboratory.

This area must be secure, well-ventilated, and away from sources of ignition or incompatible

materials.

Containers should be inspected weekly for any signs of leakage.

5. Disposal of Different Forms of Waste:

Solid Waste: Collect pure FAPi-46 powder and contaminated solid materials (e.g., weighing

paper, gloves) in a labeled, sealable hazardous waste container. Avoid generating dust

during transfer.

Liquid Waste: For solutions containing FAPi-46, use a separate, compatible, and clearly

labeled hazardous liquid waste container. Do not pour FAPi-46 solutions down the drain.

Empty Containers: Original FAPi-46 containers should be triple-rinsed with a suitable solvent

(e.g., ethanol, acetone). The rinsate must be collected and disposed of as hazardous liquid

waste. After triple-rinsing, the container can be managed as non-hazardous solid waste, and

the label should be defaced.

6. Professional Disposal:

Arrange for the collection of the hazardous waste by a licensed and certified hazardous

waste disposal company.

Provide the disposal contractor with all available safety information regarding the waste.
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Disposal Workflow Diagram

FAPi-46 Disposal Workflow
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Caption: Step-by-step workflow for the safe disposal of FAPi-46.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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